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Compound of Interest

Compound Name: 2,5-Dichloroanisole

Cat. No.: B158034

2,5-Dichloroanisole: A Research Overview

For Researchers, Scientists, and Drug Development Professionals

Introduction

2,5-Dichloroanisole is a halogenated aromatic ether with the chemical formula C7HeCI20.
While not as extensively documented in research literature as some other chlorinated aromatic
compounds, it serves as a chemical intermediate and a building block in organic synthesis.
This technical guide provides a summary of the available information on 2,5-dichloroanisole,
focusing on its properties and potential applications in a research context. Due to the limited
publicly available research data, this document will focus on its chemical characteristics and
general synthetic utility rather than specific, detailed experimental applications.

Chemical and Physical Properties

A clear understanding of the physicochemical properties of 2,5-dichloroanisole is fundamental
for its application in any research setting. These properties influence its reactivity, solubility, and
handling requirements.

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b158034?utm_src=pdf-interest
https://www.benchchem.com/product/b158034?utm_src=pdf-body
https://www.benchchem.com/product/b158034?utm_src=pdf-body
https://www.benchchem.com/product/b158034?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b158034?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Property Value Reference
Molecular Formula C7HeCI20 [1112]
Molecular Weight 177.02 g/mol [1]
CAS Number 1984-58-3 [1]
Clear, pale yellow/faint green
Appearance -
liquid
Boiling Point 248-250 °C
Melting Point 24 °C
Density 1.33 g/cm3
. Insoluble in water, soluble in
Solubility

organic solvents.

Applications in Research

Based on the available information, the primary research application of 2,5-dichloroanisole is
as a building block in organic synthesis. Its dichlorinated aromatic ring and methoxy group
provide reactive sites for various chemical transformations.

Synthetic Intermediate

The chlorine and methoxy substituents on the benzene ring influence its electronic properties,
making it a potential precursor for the synthesis of more complex molecules. The presence of
two chlorine atoms offers opportunities for selective functionalization through nucleophilic
aromatic substitution or cross-coupling reactions. The methoxy group can also be a target for
cleavage to reveal a phenol, providing another handle for further chemical modification.

While specific, detailed protocols for the use of 2,5-dichloroanisole are not readily available in
peer-reviewed literature, a general workflow for its potential use in a synthetic context can be
conceptualized.

© 2025 BenchChem. All rights reserved. 2/5 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/2_5-Dichloroanisole
https://gsrs.ncats.nih.gov/ginas/app/beta/substances/8B3J0Y3CJ1
https://pubchem.ncbi.nlm.nih.gov/compound/2_5-Dichloroanisole
https://pubchem.ncbi.nlm.nih.gov/compound/2_5-Dichloroanisole
https://www.benchchem.com/product/b158034?utm_src=pdf-body
https://www.benchchem.com/product/b158034?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b158034?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

)
'

Functionalization Reaction
(e.g., Cross-coupling, Nucleophilic Substitution)
Gunctionalized Intermediate)

Further Synthetic Steps

Click to download full resolution via product page

Caption: Generalized synthetic workflow using 2,5-dichloroanisole.

Experimental Considerations and Safety

As with any chlorinated aromatic compound, proper safety precautions are essential when
handling 2,5-dichloroanisole.

Hazard Identification:

o Harmful if swallowed or inhaled.[1]
o Causes skin and serious eye irritation.[1]

e May cause respiratory irritation.[1]

Handling and Storage:
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e Use in a well-ventilated area, preferably in a chemical fume hood.

o Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and
a lab coat.

» Store in a tightly sealed container in a cool, dry place away from oxidizing agents.

Conclusion

2,5-Dichloroanisole is a chemical compound with potential as a synthetic intermediate in
organic chemistry. Its utility in research, particularly in drug development and complex
molecular synthesis, is suggested by its structure. However, a notable lack of published
research detailing specific applications, experimental protocols, and quantitative data limits a
comprehensive assessment of its role in the scientific community. Further research and
publication of its synthetic transformations are needed to fully elucidate its potential for the
development of novel compounds and materials. Researchers interested in exploring its
synthetic utility should proceed based on established principles of organic chemistry, paying
close attention to safety and handling protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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